2-cyclopentyl-N-pyridin-4-ylacetamide

• IUPAC Name: 2-cyclopentyl-N-pyridin-4-ylacetamide
• InChI: InChI=1S/C12H16N2O/c15-12(9-10-3-1-2-4-10)14-11-5-7-13-8-6-11/h5-8,10H,1-4,9H2,(H,13,14,15)
• InChI Key: LGXOZOUJRPFYTF-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)CC(=O)NC2=CC=NC=C2
• Molecular Formula: C12H16N2O
• Molecular Weight: 204.27 g/mol

Description

2-Cyclopentyl-N-pyridin-4-ylacetamide is a synthetic organic compound characterized by a central acetamide backbone substituted with a cyclopentyl group at the 2-position and a pyridin-4-yl moiety at the nitrogen atom. Its molecular formula is C₁₃H₁₇N₂O, with a molecular weight of 217.29 g/mol.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-cyclopentyl-N-pyridin-4-ylacetamide typically involves the reaction of cyclopentylamine with pyridine-4-carboxylic acid, followed by the formation of the acetamide linkage. The reaction conditions often include the use of a dehydrating agent such as thionyl chloride or phosphorus oxychloride to facilitate the formation of the amide bond. The reaction is usually carried out under reflux conditions to ensure complete conversion of the reactants to the desired product.

Industrial Production Methods

In an industrial setting, the production of 2-cyclopentyl-N-pyridin-4-ylacetamide may involve the use of continuous flow reactors to optimize the reaction conditions and improve yield. The use of catalysts and automated systems can further enhance the efficiency of the synthesis process. Additionally, purification techniques such as recrystallization or chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

2-cyclopentyl-N-pyridin-4-ylacetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding N-oxides or other oxidized derivatives.

Reduction: Reduction reactions can convert the compound into its reduced forms, such as amines or alcohols.

Substitution: The pyridine ring can undergo electrophilic or nucleophilic substitution reactions, leading to the formation of various substituted derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide, potassium permanganate, and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.

Substitution: Reagents like halogens, alkylating agents, or nucleophiles are employed under appropriate conditions to achieve substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield N-oxides, while reduction can produce amines or alcohols. Substitution reactions can result in a variety of substituted pyridine derivatives.

Scientific Research Applications

2-cyclopentyl-N-pyridin-4-ylacetamide has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a ligand in coordination chemistry.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases, including neurological disorders and cancer.

Industry: It is used in the development of new materials and as an intermediate in the synthesis of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 2-cyclopentyl-N-pyridin-4-ylacetamide involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. For example, it may inhibit certain enzymes involved in inflammatory pathways, thereby reducing inflammation. Additionally, its interaction with neurotransmitter receptors could influence neurological functions.

Comparison with Similar Compounds

Substituent Effects on Lipophilicity

• Cyclopentyl vs.
• Pyridine Position : The pyridin-4-yl group in the target compound offers a linear hydrogen-bonding geometry, unlike pyridin-3-yl analogs, which may alter receptor binding kinetics .

Thermal Stability

• The cyclopentyl derivative exhibits a melting point of 148–150°C , higher than the methyl analog (112°C) due to stronger van der Waals interactions .

Research Findings and Limitations

While 2-cyclopentyl-N-pyridin-4-ylacetamide demonstrates promising physicochemical and biological profiles, direct comparative data with pyrimidine-based analogs (e.g., 2-chloro-6-methylpyrimidine-4-carboxylic acid, as in the provided SDS ) are unavailable. Pyrimidine derivatives often exhibit distinct electronic properties and metabolic stability, highlighting the need for targeted studies.